(3Z)-2-Propylpent-3-enoic acid

• IUPAC Name: (Z)-2-propylpent-3-enoic acid
• InChI: InChI=1S/C8H14O2/c1-3-5-7(6-4-2)8(9)10/h3,5,7H,4,6H2,1-2H3,(H,9,10)/b5-3-
• InChI Key: WTMAHJABDOHPDJ-HYXAFXHYSA-N
• Canonical SMILES: CCCC(C=CC)C(=O)O
• Isomeric SMILES: CCCC(/C=C\C)C(=O)O
• Molecular Formula: C8H14O2
• Molecular Weight: 142.20 g/mol

Description

“(3Z)-2-Propylpent-3-enoic acid”, also known as “3-en-valproate” or “3-ene-vpa”, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch.

Molecular Structure Analysis

The molecular formula of “(3Z)-2-Propylpent-3-enoic acid” is C8H14O2. The IUPAC name is (Z)-2-propylpent-3-enoic acid. The InChI representation is InChI=1S/C8H14O2/c1-3-5-7(6-4-2)8(9)10/h3,5,7H,4,6H2,1-2H3,(H,9,10)/b5-3-. The SMILES representation is CCCC(/C=C\C)C(=O)O.

Physical And Chemical Properties Analysis

The molecular weight of “(3Z)-2-Propylpent-3-enoic acid” is 142.20 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2. The compound has 4 rotatable bonds. The exact mass is 142.099379685 g/mol. The topological polar surface area is 37.3 Ų. The heavy atom count is 10.

Scientific Research Applications

Synthesis Techniques

• Cross-Coupling Synthesis : A method was developed for the selective preparation of 3,3-disubstituted prop-2-enoic acids, including (3Z)-2-Propylpent-3-enoic acid, via palladium-catalysed cross-coupling. This method features mild experimental conditions and good yields (Abarbri et al., 2000).
• Solid-Supported Synthesis : Hydroboration and transmetallation techniques were used to create solid-supported zinc reagents, facilitating the synthesis of 5-arylpentanoic acids (Jackson et al., 2000).

Chemical Properties and Structure

• Structural Investigation : The compound (2E)-2-(ethoxycarbonyl)-3-[(4-methoxyphenyl)amino]prop-2-enoic acid, related to (3Z)-2-Propylpent-3-enoic acid, was characterized using X-ray crystallography and spectroscopic methods. This study provided insights into its molecular interactions and stability (Venkatesan et al., 2016).
• Hydrogen-bonded Chains : Research on (E)-4-methoxycinnamic acid, a structurally similar compound, revealed insights into hydrogen-bonded chain formations, which might be relevant for understanding the behavior of (3Z)-2-Propylpent-3-enoic acid in various conditions (Yang et al., 2006).

Biological Activity and Applications

• Synthesis of Bioactive Compounds : The derivatives of related compounds like α,β‐Unsaturated Carboxylic Acids have been utilized as precursors for synthesizing biologically active compounds, such as Tapentadol, a novel analgesic (Rzymkowski & Piątek, 2016).
• Biotransformations for Enantiopure Acids : Studies on biotransformations of 3-arylpent-4-enenitriles revealed an unusual effect of the substrate on the biocatalytic efficiency and enantioselectivity. These findings could be relevant for the synthesis of enantiopure (3Z)-2-Propylpent-3-enoic acid derivatives (Gao et al., 2006).

Crystal Structure Analysis

• Crystal Structure of Isomers : The crystal structures of isomers of related compounds, such as (E) and (Z) 3-(benzoxazol-2-yl)prop-2-enoic acid, were analyzed. This research provides insights into the molecular geometry and supramolecular structures which could be analogous in the study of (3Z)-2-Propylpent-3-enoic acid (Trujillo-Ferrara et al., 2004).